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Compound of Interest

Compound Name:
4-Amino-1-benzylpiperidine-4-

carbonitrile

Cat. No.: B153687 Get Quote

Technical Guide: 4-Amino-1-benzylpiperidine-4-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 4-Amino-1-benzylpiperidine-4-carbonitrile (CAS No: 136624-42-5). Due to the

limited availability of published experimental data for this specific molecule, this document

summarizes information from chemical supplier databases and infers a probable synthetic

route based on established chemical principles. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development and organic

synthesis.

Chemical and Physical Properties
The available data for 4-Amino-1-benzylpiperidine-4-carbonitrile is compiled from various

chemical databases and suppliers. It is important to note that some physical properties, such

as a precise melting point and quantitative solubility data, are not consistently reported in

publicly accessible literature.

Table 1: Physical and Chemical Properties of 4-Amino-1-benzylpiperidine-4-carbonitrile
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Property Value Source(s)

CAS Number 136624-42-5 [1][2]

Molecular Formula C₁₃H₁₇N₃ [1][2]

Molecular Weight 215.29 g/mol [1][2]

Appearance Solid, White to off-white [1][2][3]

Boiling Point
358.0 ± 42.0 °C at 760 mmHg

(Predicted)

Solubility

Reported to have moderate

solubility in polar organic

solvents.

[2]

Purity
Typically available at ≥95% or

≥97% purity.
[1][3]

IUPAC Name
4-amino-1-benzylpiperidine-4-

carbonitrile
[4]

Synonyms

4-amino-1-(phenylmethyl)-4-

piperidinecarbonitrile, 4-

azanyl-1-

(phenylmethyl)piperidine-4-

carbonitrile

[1]

InChI

InChI=1S/C13H17N3/c14-11-

13(15)6-8-16(9-7-13)10-12-4-

2-1-3-5-12/h1-5H,6-10,15H2

[1]

InChI Key
GKFZBGLUEBXSBF-

UHFFFAOYSA-N
[1]

SMILES
C1CN(CCC1(C#N)N)CC2=CC

=CC=C2
[4]

Structure
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The chemical structure of 4-Amino-1-benzylpiperidine-4-carbonitrile consists of a piperidine

ring N-substituted with a benzyl group. At the 4-position of the piperidine ring, there is both an

amino group and a nitrile group, making it an α-aminonitrile.

1-Benzyl-4-piperidone

+ NH₄Cl
+ KCN

4-Amino-1-benzylpiperidine-4-carbonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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